2-Ethylthio-5-trifluoromethylpyrimidine

• Molecular Formula: C7H7F3N2S
• Molecular Weight: 208.21 g/mol
• IUPAC Name: 2-ethylsulfanyl-5-(trifluoromethyl)pyrimidine
• InChI: InChI=1S/C7H7F3N2S/c1-2-13-6-11-3-5(4-12-6)7(8,9)10/h3-4H,2H2,1H3
• InChI Key: JBCXKSQPKLVOMZ-UHFFFAOYSA-N
• Canonical SMILES: CCSC1=NC=C(C=N1)C(F)(F)F

Description

2-Ethylthio-5-trifluoromethylpyrimidine is a useful research compound. Its molecular formula is C7H7F3N2S and its molecular weight is 208.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Potassium tert-butoxide (8.9 mmol) was added to an ice-cooled solution of ethanethiol (8.9 mmol) in dimethoxyethane (40 ml) and the mixture stirred at room temperature for 10 min before 2-chloro-5-trifluoromethylpyrimidine (8.9 mmol) in dimethoxyethane (10 ml) was added. The resultant mixture was stirred at room temperature for 2 h and at 80° C. for 30 mins. The solvent was then removed at reduced pressure and the residue distilled; yield 1.40 g (76%), b.p. 110°-112° C./40 mmHg. 1H NMR (CDCl3): δ 1.41 and 3.21 (Et), 8.65 (H-4 and H-6).

Synthesis routes and methods II

Procedure details